Cas no 933717-65-8 (1-(1,3-thiazol-2-yl)methylpiperidin-4-amine)

• Product Name: 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine
• CAS No: 933717-65-8
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 2133236
• Update Time: 2025-10-22

1-(1,3-thiazol-2-yl)methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-thiazolylmethyl)-4-Piperidinamine
• 4-Piperidinamine, 1-(2-thiazolylmethyl)-
• 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine

• Inchi： 1S/C9H15N3S/c10-8-1-4-12(5-2-8)7-9-11-3-6-13-9/h3,6,8H,1-2,4-5,7,10H2
• InChI Key： NEEREDNBUVBCOK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CN1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Topological Polar Surface Area: 70.4

Additional information on 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine

Chemical Profile of 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine (CAS No. 933717-65-8) and Its Emerging Applications in Modern Research

1-(1,3-thiazol-2-yl)methylpiperidin-4-amine, identified by the CAS number 933717-65-8, represents a structurally intriguing compound that has garnered significant attention in the realm of pharmaceutical and chemical research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, fused with a thiazole moiety—a five-membered heterocycle incorporating sulfur and nitrogen. The unique combination of these functional groups imparts distinct chemical properties that make it a promising candidate for various applications, particularly in medicinal chemistry and drug discovery.

The molecular structure of 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine consists of a piperidine ring substituted at the 4-position with an amine group and at the 1-position with a methyl group linked to a thiazole ring. The thiazole core is known for its versatility in biological activity, frequently serving as a scaffold in the development of antimicrobial, antifungal, and anti-inflammatory agents. The presence of the amine group at the 4-position of the piperidine ring further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives, particularly those incorporating thiazole moieties. The compound 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine has been studied for its potential role in modulating various biological pathways. Notably, research has indicated that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The thiazole ring is particularly adept at interfering with protein-protein interactions, which has opened up avenues for developing novel anticancer agents.

One of the most compelling aspects of 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine is its structural flexibility, which allows for further derivatization to enhance its pharmacological properties. Researchers have employed computational methods to predict how modifications to the amine group or the thiazole ring could improve binding affinity to target proteins. These studies have suggested that subtle changes in the substituents can significantly alter the compound's bioactivity, making it a valuable tool for structure-based drug design.

The synthesis of 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiazole moiety typically begins with the condensation of appropriate precursors under acidic or basic catalysis. Subsequent functionalization steps, such as nucleophilic substitution or reductive amination, are employed to introduce the piperidine ring and the amine substituent. Advanced synthetic techniques like transition-metal-catalyzed cross-coupling reactions have also been utilized to streamline the process and improve efficiency.

From a mechanistic standpoint, 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine interacts with biological targets through hydrogen bonding and hydrophobic interactions. The amine group serves as a hydrogen bond donor or acceptor, while the aromatic nature of the thiazole ring contributes to hydrophobic complementarity with lipid-like regions of proteins. This dual interaction mode is critical for achieving high selectivity and potency in drug candidates.

In clinical research settings, 1-(1,3-thiazol-2-yl)methylpiperidin-4-amine has been investigated as part of preclinical studies aimed at identifying novel therapeutic agents. Initial assays have shown promising results in vitro, particularly against cell lines overexpressing certain kinases associated with aggressive cancers. While these findings are encouraging, further studies are necessary to evaluate its efficacy and safety profile in vivo before human trials can be considered.

The compound's potential extends beyond oncology; it has also been explored for its antimicrobial properties. The thiazole scaffold is well-documented for its ability to disrupt bacterial cell wall synthesis and inhibit microbial growth. Preliminary experiments have demonstrated that derivatives of 1-(1,3-thiazol-2-yl)methylpiperidin-4-am ine exhibit moderate activity against Gram-positive bacteria, suggesting its utility in developing new antibiotics or antiseptics.

Advances in spectroscopic techniques have enabled researchers to gain deeper insights into how 1-(1,3-thiazol -2 -yl)methylpi peridin -4 -amine interacts with biological targets at an atomic level. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in elucidating its conformational dynamics in solution, while X-ray crystallography has provided detailed structures of complexes formed between this compound and protein targets. These structural insights are invaluable for optimizing its pharmacological properties through rational drug design.

The environmental impact of synthesizing and using 1-(1 ,3 -thia z ol -2 - yl )m ethylpi per idi ne -4 -ami ne) is also an area of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods that employ recyclable catalysts or biocatalysts are being explored as alternatives to traditional synthetic approaches.

Future directions for research on 1-(1 ,3 -thia z ol -2 - yl )m ethylpi per idi ne -4 -ami ne) include exploring its potential as an intermediate in larger drug molecules or as part of combination therapies designed to enhance treatment outcomes. Additionally , investigating its behavior under different physiological conditions will provide critical data for understanding its biodistribution and metabolic fate.

In conclusion, 1 -( 1 ,3 -thia z ol -2 - yl )m ethylpi per idi ne -4 -ami ne ) (CAS No . 933717 -65 -8) represents a structurally fascinating compound with significant promise across multiple therapeutic areas . Its unique combination o f functional groups , coupled wi th recent advances i n synthetic chemistry an d computational biology , positions i t as a valuable asset i n modern drug discovery efforts . As researc h continues t o uncover new applications f or thi s compoun d , i t is likely t o play an increasingly important role i n developing next-generation pharmaceuticals . p >